benzyl 2-[(1E)-3-(pyrrolidin-1-yl)prop-1-en-1-yl]pyrrolidine-1-carboxylate

• IUPAC Name: benzyl 2-[(E)-3-pyrrolidin-1-ylprop-1-enyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C19H26N2O2/c22-19(23-16-17-8-2-1-3-9-17)21-15-7-11-18(21)10-6-14-20-12-4-5-13-20/h1-3,6,8-10,18H,4-5,7,11-16H2/b10-6+
• InChI Key: RXWDJXRBIRGVLN-UXBLZVDNSA-N
• Canonical SMILES: C1CCN(C1)CC=CC2CCCN2C(=O)OCC3=CC=CC=C3
• Isomeric SMILES: C1CCN(C1)C/C=C/C2CCCN2C(=O)OCC3=CC=CC=C3
• Molecular Formula: C19H26N2O2
• Molecular Weight: 314.4 g/mol
• CAS No.: 956791-65-4

Description

Benzyl 2-[(1E)-3-(pyrrolidin-1-yl)prop-1-en-1-yl]pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C19H26N2O2 and its molecular weight is 314.429. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Creation

Benzyl 2-[(1E)-3-(pyrrolidin-1-yl)prop-1-en-1-yl]pyrrolidine-1-carboxylate serves as a precursor in synthesizing various derivatives with potential therapeutic applications. For instance, its derivative 7-benzyl-2-pyrrolidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[3,4-d]pyrimidin-4-one is synthesized and used in the reductive amination of aldehydes for creating 7-arylmethyl-substituted derivatives. These derivatives have significant implications in medicinal chemistry (Kuznetsov & Chapyshev, 2007).

Chemical Structure Analysis

The study of its derivatives reveals insights into chemical structures and bonding patterns. For instance, a compound titled benzyl 2-[2-(2-benzothiazoloyl)-pyrrolidinoyl]pyrrolidine-1-carboxylate displays a semi-extended dipeptide inhibitor structure, offering knowledge about the spatial arrangement of atoms and the nature of chemical bonds, which is vital for drug design (Tsutsumi et al., 1995).

Potential Therapeutic Applications

The compound is explored for its potential in treating diseases like idiopathic pulmonary fibrosis. A derivative of this compound is undergoing clinical trials, highlighting its significance in pharmaceutical research (Anderson et al., 2016).

Enzyme Interaction Studies

It is also used in studying enzyme interactions, such as its role in the synthesis of chiral building blocks for pharmaceuticals. Research on N-benzyl-3-pyrrolidinone reductases from Geotrichum capitatum showcases the compound’s role in enzymatic reactions, providing insights into biochemical pathways (Yamada-Onodera et al., 2007).

Mechanism of Action

Target of Action

Pyrrolidine and benzyl compounds are often used in medicinal chemistry to obtain compounds for the treatment of human diseases . The specific targets can vary widely depending on the exact structure and functional groups of the compound.

Mode of Action

The mode of action of these compounds can also vary widely. For example, some pyrrolidine derivatives have been reported to have target selectivity . The exact interaction with its targets and any resulting changes would depend on the specific compound and its structure.

Pharmacokinetics

The pharmacokinetics of a compound, including its absorption, distribution, metabolism, and excretion (ADME) properties, can greatly impact its bioavailability. These properties can be influenced by factors such as the compound’s structure, its physicochemical properties, and the route of administration .

Result of Action

The molecular and cellular effects of a compound’s action would depend on its specific targets and mode of action. For example, some pyrrolidine derivatives have been reported to have bioactive properties .